![molecular formula C11H9NO2 B1582295 2-Methyl-N-phenylmaleimide CAS No. 3120-04-5](/img/structure/B1582295.png)
2-Methyl-N-phenylmaleimide
Overview
Description
2-Methyl-N-phenylmaleimide is a chemical compound with the molecular formula C11H9NO2 and a molecular weight of 187.19 . It has a structure of a five-membered ring and an N-aryl substituted structure .
Synthesis Analysis
The synthesis of 2-Methyl-N-phenylmaleimide and its polymers can be achieved through various methods. One such method involves the Diels–Alder reaction and ring-opening metathesis polymerization (ROMP) . Another method involves radical polymerizations .Molecular Structure Analysis
The molecular structure of 2-Methyl-N-phenylmaleimide consists of a five-membered ring with a N-aryl substituted structure . The SMILES string representation of the molecule isCC1=CC(=O)N(c2ccccc2)C1=O
. Chemical Reactions Analysis
2-Methyl-N-phenylmaleimide can undergo various chemical reactions. For instance, it can react with cyclopentadiene or furan through Diels–Alder reactions to form adducts, which can then be converted into polymers via ROMP .Physical And Chemical Properties Analysis
2-Methyl-N-phenylmaleimide is a solid substance with a density of 1.05 g/mL at 25ºC (lit.) . It has a boiling point of 262-264ºC (lit.) and a melting point of 98-100ºC (lit.) . The flash point is >230 °F .Scientific Research Applications
Organic Synthesis: Diels-Alder Reactions
2-Methyl-N-phenylmaleimide: is utilized in organic synthesis, particularly in Diels-Alder reactions. This compound acts as a dienophile, reacting with dienes to form cyclohexene derivatives. This reaction is a cornerstone in the synthesis of complex organic molecules due to its high degree of regioselectivity and stereoselectivity .
Polymer Chemistry: Copolymerization
In polymer chemistry, 2-Methyl-N-phenylmaleimide is used in the free radical copolymerization process with other monomers such as methyl methacrylate. This results in polymers with improved thermal properties, potentially enhancing the glass transition temperature of materials like PMMA .
Green Chemistry Education
It’s also used in educational settings to teach green chemistry principles. Students can learn about atom economy and waste reduction by synthesizing 2-Methyl-N-phenylmaleimide from maleic anhydride and a substituted aniline, followed by its use in a Diels-Alder reaction .
Mechanism of Action
Target of Action
The primary target of 2-Methyl-N-phenylmaleimide is the double bond in the maleimide moiety . This compound is designed to interact with this specific molecular structure, which plays a crucial role in its mechanism of action .
Mode of Action
2-Methyl-N-phenylmaleimide operates by activating the double bond in the maleimide moiety . This activation allows 2-Methyl-N-phenylmaleimide to react with the diene component . The reaction proceeds through a concerted mechanism, resulting in the formation of a new carbon-carbon bond and the generation of a cyclohexene ring system .
Biochemical Pathways
The biochemical pathway affected by 2-Methyl-N-phenylmaleimide involves the formation of cyclohexene ring systems . This process is a result of the compound’s interaction with its target, leading to significant downstream effects. The creation of these ring systems can influence the structural properties of the resulting compounds, potentially leading to enhanced stability .
Pharmacokinetics
The compound’s boiling point is reported to be 172 °c at 12 mmhg , and its melting point is between 96-98 °C . These properties may influence the compound’s bioavailability.
Result of Action
The molecular and cellular effects of 2-Methyl-N-phenylmaleimide’s action primarily involve the formation of cyclohexene ring systems . These ring systems can contribute to the structural stiffness and stability of the resulting compounds .
properties
IUPAC Name |
3-methyl-1-phenylpyrrole-2,5-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9NO2/c1-8-7-10(13)12(11(8)14)9-5-3-2-4-6-9/h2-7H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QAVUFFJVZGZJMO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)N(C1=O)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50351059 | |
Record name | 2-Methyl-N-phenylmaleimide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50351059 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-N-phenylmaleimide | |
CAS RN |
3120-04-5 | |
Record name | 2-Methyl-N-phenylmaleimide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50351059 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Methyl-N-phenylmaleimide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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